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Compound of Interest

Compound Name: Interleukin II (60-70)

Cat. No.: B15609400 Get Quote

For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals handling the synthetic peptide Interleukin II (60-70). As no

specific Safety Data Sheet (SDS) is available for this fragment, the following procedures and

recommendations are based on established best practices for handling synthetic peptides and

information available for the full-length Interleukin-2 protein. Synthetic peptides should be

treated as potentially hazardous materials due to often unknown biological and toxicological

properties.[1][2]

Personal Protective Equipment (PPE)
A tiered approach to PPE is recommended based on the quantity of Interleukin II (60-70)
being handled and the nature of the procedure. The primary risks associated with handling

lyophilized peptides are inhalation and dermal or eye contact.[2]
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Tier Quantity & Procedure
Required Personal
Protective Equipment

1

Small quantities (milligrams)

for routine solution preparation

and use.

Gloves: Nitrile or latex

gloves.Eye Protection: Safety

glasses with side shields.Body

Protection: Standard

laboratory coat.[2]

2

Larger quantities (grams) or

when generating aerosols

(e.g., weighing, sonicating).

Gloves: Nitrile or latex

gloves.Eye Protection:

Chemical splash goggles.Body

Protection: Standard

laboratory coat.Respiratory

Protection: A NIOSH-approved

N95 or higher-rated dust mask

or respirator.[2]

Operational Plan
Proper handling and storage are crucial for both user safety and preserving the peptide's

stability.

Receiving and Storage
Lyophilized Peptide: Upon receipt, store the lyophilized Interleukin II (60-70) at -20°C or

colder, protected from bright light.[3][4] For long-term storage, -80°C is preferable.[3][4]

Exposure to moisture will significantly decrease the long-term stability of the peptide.[3]

Peptide in Solution: The shelf life of peptide solutions is limited. It is recommended to create

single-use aliquots to avoid repeated freeze-thaw cycles and store them at -20°C or -80°C.

[3][5] Use of sterile buffers at a pH of 5-6 can prolong storage life.[3][5]

Handling and Reconstitution
Lyophilized Peptide:
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Before opening, allow the vial to equilibrate to room temperature in a desiccator to prevent

moisture condensation.[2][3][4]

When weighing, especially larger quantities, perform the task in a well-ventilated area or a

chemical fume hood to avoid creating and inhaling dust.[2]

Always wear the appropriate PPE as outlined in the table above.

Peptide in Solution:

For reconstitution, use a sterile, appropriate solvent.

Avoid vigorous shaking or vortexing, which can cause peptide aggregation. Gentle swirling

or inversion is preferred to dissolve the peptide completely.[2]

Handle all solutions containing Interleukin II (60-70) in accordance with standard

laboratory procedures for chemical solutions.

Disposal Plan
Dispose of all Interleukin II (60-70) waste, both solid and liquid, in accordance with local, state,

and federal regulations for chemical waste.[2]
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Waste Type Examples Disposal Procedure

Solid Waste

- Contaminated PPE (gloves,

masks)- Weighing papers-

Empty vials- Pipette tips,

tubes, absorbent paper

Collect in a dedicated, sealed,

and clearly labeled "Chemical

Waste" or "Hazardous Waste"

container. High-density

polyethylene (HDPE)

containers are generally

suitable.[1]

Liquid Waste

- Unused peptide solutions-

Solvents used to rinse

glassware- Contaminated

buffers

Collect in a designated,

sealed, and properly labeled

hazardous liquid waste

container.[1][2] Do not pour

down the drain.[2]

Sharps Waste
- Needles- Syringes- Broken

glass

Immediately place used sharps

into a puncture-resistant

sharps container. Do not

recap, bend, or break needles.

[1]

If Interleukin II (60-70) was used in cell-based assays or with other biological materials, the

waste must be treated as biohazardous. This may require decontamination, such as

autoclaving, before being disposed of as chemical waste. Always consult your institution's

biosafety guidelines.[1]

Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Interleukin II (60-70).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15609400?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

